Cas no 804563-04-0 (9,10-Dehydro Folitixorin Chloride)

• Product name: 9,10-Dehydro Folitixorin Chloride
• CAS No: 804563-04-0
• MF: C₂₀H₂₂ClN₇O₆
• MW: 491.884982585907
• CID: 1061858
• PubChem ID: 136727638

9,10-Dehydro Folitixorin Chloride Chemical and Physical Properties

Names and Identifiers

• 9,10-Dehydro Folitixorin Chloride
• 5,10-methenyltetrahydrofolate chloride
• 804563-04-0
• 3-Amino-8-[4-[[[(1S)-1,3-dicarboxypropyl]amino]carbonyl]phenyl]-2,5,6,6a,7,8-hexahydro-1-oxo-1H-imidazo[1,5-f]pteridin-10-ium Chloride
• (2S)-2-[[4-(3-amino-1-oxo-5,6,6a,7-tetrahydro-2H-imidazo[1,5-f]pteridin-10-ium-8-yl)benzoyl]amino]pentanedioic acid;chloride

• Inchi： 1S/C20H21N7O6.ClH/c21-20-24-16-15(18(31)25-20)27-9-26(8-12(27)7-22-16)11-3-1-10(2-4-11)17(30)23-13(19(32)33)5-6-14(28)29;/h1-4,9,12-13H,5-8H2,(H6-,21,22,23,24,25,28,29,30,31,32,33);1H/t12?,13-;/m0./s1
• InChI Key： NDMWNIVQVBEIJX-ZEDZUCNESA-N
• SMILES： [Cl-].O=C1C2=C(N=C(N)N1)NCC1CN(C3C=CC(C(N[C@H](C(=O)O)CCC(=O)O)=O)=CC=3)C=[N+]12

Computed Properties

• Exact Mass: 491.1320091g/mol
• Monoisotopic Mass: 491.1320091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 966
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Tetrahydropteroic acids and derivatives